2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]-N-[2-(4-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C20H19FN2O3/c1-25-16-8-6-14(7-9-16)10-11-22-20(24)13-15-12-19(26-23-15)17-4-2-3-5-18(17)21/h2-9,12H,10-11,13H2,1H3,(H,22,24)
• InChI Key: VVICZVBZULNYES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)CC2=NOC(=C2)C3=CC=CC=C3F
• Molecular Formula: C20H19FN2O3
• Molecular Weight: 354.4 g/mol

Description

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide, also known as F13640, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide is not fully understood, but it is believed to act as a positive allosteric modulator of the GABAB receptor. This receptor is involved in the regulation of neurotransmitter release and has been implicated in the pathophysiology of anxiety and depression.
Biochemical and Physiological Effects
2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These include anxiolytic and antidepressant effects, as well as effects on cognition and memory. In addition, 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide has been shown to have anti-inflammatory and analgesic effects, suggesting that it may have potential therapeutic applications in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide is that it has been shown to have a good safety profile in preclinical studies, with no significant adverse effects reported. In addition, 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide has been shown to be highly selective for the GABAB receptor, which may reduce the risk of off-target effects. However, one limitation of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide is that it has relatively low potency compared to other GABAB receptor modulators, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide. One area of interest is in the development of more potent GABAB receptor modulators based on the structure of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide. In addition, further studies are needed to fully understand the mechanism of action of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide and its effects on neurotransmitter release and synaptic plasticity. Finally, clinical trials are needed to determine the safety and efficacy of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide in humans, which may pave the way for the development of new treatments for anxiety and depression.

Synthesis Methods

The synthesis of 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide involves a series of chemical reactions that begin with the preparation of 2-fluorobenzaldehyde. The aldehyde is then reacted with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then cyclized to form the isoxazole ring, which is subsequently reacted with N-(4-methoxyphenethyl)acetamide to produce 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide.

Scientific Research Applications

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its potential as a treatment for anxiety and depression. In preclinical studies, 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(4-methoxyphenethyl)acetamide has been shown to exhibit anxiolytic and antidepressant effects, suggesting that it may be a promising candidate for the development of new treatments for these disorders.